Cas no 2172110-40-4 (2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid
• CAS No: 2172110-40-4
• MF: C₁₉H₃₄N₂O₆
• MW: 386.483066082001
• CID: 6419776
• PubChem ID: 165519311
• Update Time: 2025-10-31

2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid
• EN300-1286906
• 2172110-40-4
• 2-(1-{[(tert-butoxy)carbonyl]amino}-3-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexyl)acetic acid

• Inchi： 1S/C19H34N2O6/c1-17(2,3)26-15(24)20-12-13-8-7-9-19(10-13,11-14(22)23)21-16(25)27-18(4,5)6/h13H,7-12H2,1-6H3,(H,20,24)(H,21,25)(H,22,23)
• InChI Key： WVZIMKRXOUKBJG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CCCC(CNC(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 386.24168681g/mol
• Monoisotopic Mass: 386.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid

Recent Advances in the Study of 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid (CAS: 2172110-40-4)

The compound 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid (CAS: 2172110-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tert-butoxycarbonyl (Boc) protected amino and carboxyl functional groups, serves as a critical intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics.

One of the key findings from the latest research is the role of this compound in facilitating the synthesis of cyclic peptides with enhanced stability and bioavailability. The Boc-protected groups in the molecule allow for selective deprotection, enabling precise control over the peptide synthesis process. This has been particularly valuable in the design of novel inhibitors targeting enzymes such as HIV-1 protease and SARS-CoV-2 main protease, where structural rigidity and functional group compatibility are crucial for activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2172110-40-4 in the solid-phase peptide synthesis (SPPS) of macrocyclic peptides. The study highlighted the compound's ability to improve yield and purity in multi-step reactions, reducing the formation of byproducts. Additionally, the researchers noted that the cyclohexyl backbone of the molecule contributes to the conformational stability of the resulting peptides, which is essential for their biological activity.

Another area of interest is the compound's potential in prodrug design. A recent preprint on bioRxiv discussed its use as a scaffold for masking carboxylic acid functionalities in prodrugs, thereby improving their pharmacokinetic properties. The Boc groups can be selectively removed under physiological conditions, releasing the active drug molecule in a controlled manner. This approach has shown promise in enhancing the oral bioavailability of poorly soluble drugs, particularly in oncology and antiviral therapies.

Despite these advancements, challenges remain in the large-scale production and purification of 2172110-40-4. A 2022 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to reduce costs and improve scalability. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and flow chemistry, to address these issues. These developments are expected to further expand the compound's applications in industrial and academic settings.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}-3-({(tert-butoxy)carbonylamino}methyl)cyclohexyl)acetic acid continues to be a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and functional group compatibility make it an ideal candidate for synthesizing complex bioactive molecules. Ongoing research aims to explore its full potential in therapeutic development and industrial applications, paving the way for future innovations in the field.